Cas no 1196153-61-3 (4-chloro-8-methylpyrazolo[1,5-a][1,3,5]triazine)

• Product Name: 4-chloro-8-methylpyrazolo[1,5-a][1,3,5]triazine
• CAS No: 1196153-61-3
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 2616580
• PubChem ID: 72211771
• Update Time: 2025-04-21

4-chloro-8-methylpyrazolo[1,5-a][1,3,5]triazine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-8-methylpyrazolo[1,5-a][1,3,5]triazine
• 1196153-61-3
• AB65858

• Inchi： 1S/C6H5ClN4/c1-4-2-10-11-5(4)8-3-9-6(11)7/h2-3H,1H3
• InChI Key： CQENLBLNVQXNLS-UHFFFAOYSA-N
• SMILES： ClC1=NC=NC2=C(C)C=NN21

Computed Properties

• Exact Mass: 168.0202739Da
• Monoisotopic Mass: 168.0202739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų